![molecular formula C17H16F2N2O B5752919 1-(2,6-difluorobenzoyl)-4-phenylpiperazine](/img/structure/B5752919.png)
1-(2,6-difluorobenzoyl)-4-phenylpiperazine
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Overview
Description
1-(2,6-difluorobenzoyl)-4-phenylpiperazine, commonly known as DFPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. DFPP belongs to the class of piperazine derivatives and is known to exhibit potent pharmacological activities.
Scientific Research Applications
DFPP has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. DFPP has been found to exhibit potent antipsychotic, antidepressant, and anxiolytic activities in preclinical studies. DFPP has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
Mechanism of Action
DFPP exerts its pharmacological effects by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. DFPP acts as a partial agonist at dopamine D2 receptors and as an antagonist at serotonin 5-HT2A receptors. DFPP also enhances the release of norepinephrine and dopamine, which contributes to its antidepressant and anxiolytic activities.
Biochemical and Physiological Effects:
DFPP has been shown to modulate various biochemical and physiological processes in the brain, including the regulation of neurotransmitter release, neuronal excitability, and gene expression. DFPP has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a key regulator of neuronal survival and plasticity.
Advantages and Limitations for Lab Experiments
DFPP has several advantages for lab experiments, including its high potency, selectivity, and solubility in water. However, DFPP also has some limitations, such as its relatively short half-life and the need for specialized equipment and expertise to synthesize and handle the compound.
Future Directions
DFPP has great potential for further research and development in various fields, including neuroscience, pharmacology, and medicinal chemistry. Some of the future directions for DFPP research include the investigation of its potential use in the treatment of other neurological and psychiatric disorders, the development of more potent and selective derivatives of DFPP, and the optimization of its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, 1-(2,6-difluorobenzoyl)-4-phenylpiperazine is a promising chemical compound that has been extensively studied for its potential therapeutic applications. DFPP exhibits potent pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects, and modulates various biochemical and physiological processes in the brain. DFPP has several advantages for lab experiments, but also has some limitations. Future research on DFPP holds great promise for the development of new treatments for neurological and psychiatric disorders.
Synthesis Methods
The synthesis of DFPP involves the reaction of 2,6-difluorobenzoyl chloride with 4-phenylpiperazine in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted into DFPP by the addition of a suitable solvent. The yield of DFPP can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and concentration of reactants.
Properties
IUPAC Name |
(2,6-difluorophenyl)-(4-phenylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N2O/c18-14-7-4-8-15(19)16(14)17(22)21-11-9-20(10-12-21)13-5-2-1-3-6-13/h1-8H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMIPNPPKNJPRJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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